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Compound of Interest

Compound Name: 4-Dodecylaniline

Cat. No.: B094358 Get Quote

An In-depth Technical Guide to the Health and Safety of 4-Dodecylaniline

Authored by a Senior Application Scientist
This guide provides comprehensive health and safety information for 4-dodecylaniline (CAS

No. 104-42-7), tailored for researchers, scientists, and drug development professionals. The

information herein is synthesized from established safety data sheets and chemical databases

to ensure technical accuracy and promote a culture of safety in the laboratory. The focus is not

merely on procedural steps but on the underlying principles of hazard mitigation and risk

management.

Chemical Identity and Physicochemical Properties
Understanding the fundamental properties of a chemical is the first step in safe handling. 4-
Dodecylaniline is an aromatic amine with a long alkyl chain, which dictates its physical

behavior and certain aspects of its reactivity and biological interactions.

Table 1: Chemical Identification and Core Properties
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Identifier Value Source(s)

IUPAC Name 4-dodecylaniline [1]

CAS Number 104-42-7 [1][2][3][4][5][6]

EC Number 203-201-3 [1][2][5]

Molecular Formula C₁₈H₃₁N [1][6]

Molecular Weight 261.45 g/mol [1][5][6]

Appearance
White to light yellow crystalline

solid/powder
[2][7]

Melting Point 35-39 °C [2][4][5]

Boiling Point 220-221 °C at 15 mmHg [4][5]

Solubility

Insoluble in water; soluble in

ethanol, ether, and chlorinated

solvents.

[7]

| Flash Point | 150 °C (302 °F) - closed cup |[4][5] |

This compound is primarily used as a chemical intermediate in the synthesis of surfactants,

corrosion inhibitors, and advanced materials like liquid crystals.[7][8] Its application in research

includes the solubilization of single-walled carbon nanotubes.[6][8]

Hazard Identification and GHS Classification
4-Dodecylaniline is classified as hazardous under the Globally Harmonized System (GHS).

The primary hazards are acute oral toxicity and severe aquatic toxicity.[1][3] It is critical to

understand these classifications as they dictate the necessary precautionary measures.

Table 2: GHS Hazard Classification
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,
Oral

Category 4
H302: Harmful
if swallowed

GHS07
(Exclamation
Mark)

Warning

Hazardous to the

Aquatic

Environment,

Acute

Category 1
H400: Very toxic

to aquatic life

GHS09

(Environment)
Warning

| Hazardous to the Aquatic Environment, Chronic | Category 1 | H410: Very toxic to aquatic life

with long lasting effects | GHS09 (Environment) | Warning |

Sources:[1][2][4][5][9]

The GHS classification underscores two primary risk areas: direct human health effects via

ingestion and significant environmental damage if released into waterways. The environmental

hazard is particularly pronounced, indicating that even small quantities can be detrimental to

aquatic ecosystems.[2][3]

Toxicological Profile: Knowns and Unknowns
A responsible scientist acknowledges the limits of available data. While the acute oral toxicity of

4-dodecylaniline is established, its broader toxicological profile has not been fully

investigated.[3] This lack of comprehensive data necessitates a conservative approach to

handling, assuming the potential for uncharacterized hazards.

Acute Effects: The primary known acute effect is harm if swallowed (Acute Toxicity Category

4).[1][4] Symptoms may include gastrointestinal inflammation, weakness, and diarrhea.[10]

Dermal and Inhalation Toxicity: Data on acute dermal and inhalation toxicity is limited.

However, as a general precaution for aniline compounds, skin contact and dust inhalation

should be minimized.[2][3]
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Chronic Effects: There is no available data to indicate whether 4-dodecylaniline is a

carcinogen, mutagen, or reproductive toxin.[3] The absence of evidence is not evidence of

absence; therefore, chronic exposure should be avoided.

Occupational Exposure Limits (OELs): No specific Occupational Exposure Limits (OELs),

such as an 8-hour Time-Weighted Average (TWA) or Short-Term Exposure Limit (STEL),

have been established by major regulatory bodies like OSHA for this compound.[2][3] This

reinforces the need to apply the "As Low As Reasonably Practicable" (ALARP) principle for

exposure control.

Exposure Controls and Personal Protection
Given the known hazards and data gaps, a multi-layered approach to exposure control is

essential. The "Hierarchy of Controls" is the fundamental model for this, prioritizing systemic

changes over reliance on individual behavior.
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Hierarchy of Controls for 4-Dodecylaniline

Elimination
(Most Effective)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume hood, glovebox, local exhaust ventilation)

Administrative Controls
(SOPs, training, restricted access)

Personal Protective Equipment (PPE)
(Gloves, goggles, lab coat)

(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls model, prioritizing the most effective safety measures.

Experimental Protocol: Personal Protective Equipment
(PPE) Selection
This protocol outlines the minimum PPE requirements. A site-specific risk assessment may

mandate additional measures.

Eye and Face Protection:
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Wear chemical safety goggles or glasses with side-shields conforming to OSHA 29 CFR

1910.133 or European Standard EN166.[2][3]

Causality: This is to prevent eye contact with dust or splashes, as aniline derivatives can

be irritating or damaging to the eyes.[10]

Skin Protection:

Wear a standard laboratory coat. For tasks with a higher risk of spillage, a chemically

resistant apron or suit is recommended.[2]

Handle with chemically resistant gloves (e.g., nitrile) that have been inspected for integrity

before use.[2][4]

Causality: Gloves prevent dermal absorption, a potential route of exposure. Proper glove

removal technique (without touching the outer surface) is critical to avoid contaminating

the skin.[11]

Respiratory Protection:

For handling small quantities in a well-ventilated area, respiratory protection may not be

required.

Where dust may be generated or ventilation is inadequate, use a NIOSH-approved N95

dust mask or an equivalent particle respirator (e.g., EU EN 143 P1).[2][4][5]

For higher-risk activities, such as cleaning up large spills, a more protective respirator

(e.g., ABEK-P2 cartridge) or a supplied-air respirator may be necessary.[2][11]

Causality: This prevents the inhalation of airborne particles, addressing the primary risk

associated with handling solid chemicals.

Safe Handling and Storage
Proactive measures during handling and storage are paramount to preventing incidents.

Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation risk.[2][12]

Avoid the formation of dust and aerosols during weighing and transfer.[2][12]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][3] Wash hands

thoroughly after handling.[2]

Take measures to prevent the buildup of electrostatic charge.[11]

Storage:

Store in a cool, dry, and well-ventilated place.[2][7]

Keep the container tightly closed to prevent contamination and moisture absorption.[2][12]

Store away from incompatible materials, particularly strong oxidizing agents.[3]

Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an exposure or spill. All laboratory

personnel should be familiar with these procedures and the location of safety equipment.

First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Ingestion

If swallowed, rinse mouth with

water. Never give anything by

mouth to an unconscious

person. Call a physician or

poison control center

immediately.

[2][3][13]

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[2][14]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected skin area with

soap and plenty of water for at

least 15 minutes. If irritation

persists, consult a physician.

[2][3][14]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

medical attention.

[2][3][13]

Accidental Release Measures
The following workflow provides a systematic approach to managing a spill of 4-
dodecylaniline.
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Workflow for 4-Dodecylaniline Spill Response

1. Assess Risk
(Evacuate area if necessary,

ensure ventilation)

2. Don Appropriate PPE
(Gloves, goggles, respirator as needed)

3. Contain Spill
(Prevent spreading and entry into drains)

4. Clean Up
(Sweep up solid material carefully,

avoid creating dust)

5. Dispose of Waste
(Place in a sealed, labeled container)

6. Decontaminate Area
(Wipe spill area and tools)

Click to download full resolution via product page

Caption: A step-by-step workflow for responding to an accidental release.

Ecological Hazards and Disposal
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The GHS classification of "Very toxic to aquatic life with long lasting effects" (H400/H410)

cannot be overstated.[2][9][15] This substance poses a significant threat to aquatic

ecosystems.

Environmental Precautions: Prevent the product from entering drains, sewers, or waterways

under any circumstances.[2][3][12] All spills must be contained and collected.

Disposal:

Waste material must be treated as hazardous waste.

Dispose of surplus and non-recyclable material through a licensed disposal company.[2]

One method involves dissolving the material in a combustible solvent and burning it in a

chemical incinerator equipped with an afterburner and scrubber.[2]

All disposal practices must be in accordance with federal, state, and local environmental

regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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